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Compound of Interest

Compound Name: Oxydiacetyl dichloride

Cat. No.: B1584775 Get Quote

An In-depth Technical Guide to Diglycolyl Chloride: Properties, Reactivity, and Applications

Introduction
Diglycolyl chloride, systematically named 2,2′-Oxydiacetyl chloride, is a bifunctional acid halide

derived from diglycolic acid.[1] It presents as a fuming, clear, and heavy liquid characterized by

a pungent odor.[1] As a highly reactive molecule, it serves as a critical building block and

monomer in various fields of chemical synthesis, from polymer chemistry to the development of

complex molecules for pharmaceutical applications. Its utility stems from the two acyl chloride

groups, which readily react with a wide range of nucleophiles, allowing for the construction of

esters, amides, and other derivatives.[1] This guide provides a comprehensive overview of its

physical and chemical properties, reactivity profile, key applications, and essential safety and

handling protocols for laboratory and research professionals.

Physicochemical and Spectroscopic Properties
The fundamental properties of diglycolyl chloride are crucial for its handling, application, and

characterization. These properties are summarized in the table below.

Table 1: Physical and Chemical Properties of Diglycolyl
Chloride
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Property Value Reference(s)

CAS Number 21062-20-4 [2][3]

Molecular Formula C₄H₄Cl₂O₃ [2][3][4]

Molecular Weight 170.98 g/mol [2][3][4]

Appearance Clear, fuming liquid [1][4]

Density 1.439 g/mL at 25 °C [2][5]

Boiling Point 84-87 °C / 2 mmHg [2][5]

Refractive Index n20/D 1.473 [2][5]

Purity Typically ≥95% [2][4]

Spectroscopic Profile
Spectroscopic data is essential for the structural confirmation of diglycolyl chloride and its

derivatives.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: In a solvent such as CDCl₃, the

proton NMR spectrum of diglycolyl chloride is expected to show a singlet for the four

equivalent methylene (CH₂) protons.[6] The strong electron-withdrawing effects of the

adjacent ether oxygen and the acyl chloride group would shift this peak significantly

downfield.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by a very strong and sharp

absorption band characteristic of the C=O stretching vibration in acid chlorides. This typically

appears in the region of 1780-1815 cm⁻¹. The C-O-C ether linkage will also show a

characteristic stretching band.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to its mass. A key feature will be the isotopic pattern for a molecule containing two chlorine

atoms (³⁵Cl and ³⁷Cl), resulting in characteristic M, M+2, and M+4 peaks with a relative

intensity ratio of approximately 9:6:1.
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Chemical Reactivity and Mechanisms
Diglycolyl chloride's reactivity is defined by its two electrophilic acyl chloride functional groups.

It readily undergoes nucleophilic acyl substitution with a variety of nucleophiles.

Hydrolysis: Like all acyl chlorides, it reacts vigorously with water and moisture. This reaction

is highly exothermic and produces diglycolic acid and corrosive hydrogen chloride (HCl) gas.

[7][8] This sensitivity necessitates handling under anhydrous conditions and an inert

atmosphere.[9][10]

Reaction with Alcohols (Alcoholysis): It reacts with alcohols to form the corresponding

diesters, releasing HCl as a byproduct. This reaction is fundamental to its use in synthesizing

polyesters and other ester-containing molecules.

Reaction with Amines (Aminolysis): With primary or secondary amines, it forms diamides.

This is a cornerstone reaction for producing polyamides and macrocyclic compounds like

crown ethers.[2][5]

Caption: General reactivity of diglycolyl chloride with common nucleophiles.

Synthesis and Manufacturing
Diglycolyl chloride is synthesized from its parent dicarboxylic acid, diglycolic acid. The process

involves the conversion of the carboxylic acid groups to acyl chlorides using a suitable

chlorinating agent. Common reagents for this transformation include thionyl chloride (SOCl₂) or

oxalyl chloride ((COCl)₂).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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